Cas no 2172504-93-5 (benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate)

Benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate is a fluorinated pyrrolidine derivative featuring both chlorosulfonyl and carboxylate functional groups. This compound is of interest in medicinal chemistry and pharmaceutical research due to its versatile reactivity, particularly as a building block for the synthesis of biologically active molecules. The presence of the chlorosulfonyl group enables further derivatization through nucleophilic substitution, while the fluorinated pyrrolidine core enhances metabolic stability and binding affinity in drug design. The benzyl carboxylate moiety offers additional flexibility for deprotection or modification. This compound is suitable for applications in targeted synthesis, including protease inhibitors and other therapeutic agents requiring fluorinated scaffolds.
benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate structure
2172504-93-5 structure
Product Name:benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate
CAS No:2172504-93-5
MF:C13H15ClFNO4S
MW:335.778905153275
CID:6034694
PubChem ID:165870208
Update Time:2025-05-21

benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate
    • 2172504-93-5
    • EN300-1440520
    • benzyl 3-[(chlorosulfonyl)methyl]-3-fluoropyrrolidine-1-carboxylate
    • Inchi: 1S/C13H15ClFNO4S/c14-21(18,19)10-13(15)6-7-16(9-13)12(17)20-8-11-4-2-1-3-5-11/h1-5H,6-10H2
    • InChI Key: LKOSBRROWOCMKS-UHFFFAOYSA-N
    • SMILES: ClS(CC1(CN(C(=O)OCC2C=CC=CC=2)CC1)F)(=O)=O

Computed Properties

  • Exact Mass: 335.0394350g/mol
  • Monoisotopic Mass: 335.0394350g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 72.1Ų

benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate Pricemore >>

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benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate Related Literature

Additional information on benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate

Benzyl 3-(Chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate (CAS No. 2172504-93-5): An Overview

Benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate (CAS No. 2172504-93-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl group, a chlorosulfonyl moiety, and a fluorinated pyrrolidine ring. These structural elements contribute to its potential applications in drug discovery and development.

The benzyl group, a common substituent in organic synthesis, imparts aromatic stability and enhances the solubility of the compound in various solvents. The chlorosulfonyl moiety, on the other hand, is a highly reactive functional group that can participate in a variety of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. The fluorinated pyrrolidine ring adds an additional layer of complexity and can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate in the development of novel therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has shown that compounds with similar structural motifs exhibit potent activity against various pathogens and diseases. The presence of the chlorosulfonyl group has been linked to enhanced binding affinity to specific protein targets, which is crucial for the design of effective drugs.

In addition to its potential therapeutic applications, benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate has also been studied for its role in chemical synthesis. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of more complex molecules. For example, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of novel antiviral agents, demonstrating its versatility and utility in synthetic chemistry.

The pharmacological properties of benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate have also been explored in preclinical studies. These studies have shown that the compound exhibits good bioavailability and metabolic stability, which are essential characteristics for drug candidates. Furthermore, its ability to cross biological membranes efficiently suggests that it could be developed into orally available medications.

From a safety perspective, extensive toxicological evaluations have been conducted to ensure that benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate is safe for use in pharmaceutical applications. These evaluations have included assessments of acute and chronic toxicity, genotoxicity, and carcinogenicity. The results have been promising, with no significant adverse effects observed at therapeutic doses.

In conclusion, benzyl 3-(chlorosulfonyl)methyl-3-fluoropyrrolidine-1-carboxylate (CAS No. 2172504-93-5) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs to address unmet medical needs.

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